![molecular formula C17H11BrFNO B4854649 N-(4-bromo-2-fluorophenyl)-1-naphthamide](/img/structure/B4854649.png)
N-(4-bromo-2-fluorophenyl)-1-naphthamide
Overview
Description
N-(4-bromo-2-fluorophenyl)-1-naphthamide, also known as BFA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BFA is a potent inhibitor of protein transport and has been used in various studies to understand the mechanism of action of different cellular processes.
Mechanism of Action
N-(4-bromo-2-fluorophenyl)-1-naphthamide inhibits protein transport by binding to the ADP-ribosylation factor (ARF) protein, which is responsible for the formation of COPI-coated vesicles. This compound binding to ARF prevents the formation of COPI-coated vesicles, leading to the disruption of protein transport within the cell.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumor cells, and reduce the production of pro-inflammatory cytokines. This compound has also been shown to affect the lipid metabolism of cells and alter the composition of lipid droplets.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromo-2-fluorophenyl)-1-naphthamide in lab experiments is its potency as an inhibitor of protein transport. This compound is also relatively easy to synthesize and purify, making it readily available for use in experiments. However, this compound has some limitations, including its potential toxicity and the need for careful handling due to its hazardous nature.
Future Directions
There are several future directions for the use of N-(4-bromo-2-fluorophenyl)-1-naphthamide in scientific research. One potential area of research is the development of this compound derivatives with improved properties, such as increased potency and reduced toxicity. Another potential area of research is the use of this compound in the treatment of various diseases, including cancer and viral infections. Additionally, this compound could be used to study the role of protein transport in different cellular processes and to identify potential targets for drug development.
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-1-naphthamide has been extensively used in scientific research to study various cellular processes. It is primarily used as an inhibitor of protein transport and has been used to study the Golgi complex, endoplasmic reticulum, and lysosomal compartments. This compound has also been used to study the mechanism of action of different viruses, including the influenza virus and herpes simplex virus.
properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)naphthalene-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrFNO/c18-12-8-9-16(15(19)10-12)20-17(21)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXISBWYLTSVJSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=C(C=C(C=C3)Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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